N-(4-chloro-3-nitrophenyl)-1-indolinecarboxamide

• IUPAC Name: N-(4-chloro-3-nitrophenyl)-2,3-dihydroindole-1-carboxamide
• InChI: InChI=1S/C15H12ClN3O3/c16-12-6-5-11(9-14(12)19(21)22)17-15(20)18-8-7-10-3-1-2-4-13(10)18/h1-6,9H,7-8H2,(H,17,20)
• InChI Key: ODBZDUNLLZTTES-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)C(=O)NC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C15H12ClN3O3
• Molecular Weight: 317.72 g/mol

Description

N-(4-chloro-3-nitrophenyl)-1-indolinecarboxamide, commonly known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It is widely used in scientific research to investigate the function of glutamate receptors in the central nervous system.

Mechanism of Action

CNQX acts as a competitive antagonist of the AMPA subtype of glutamate receptors. It binds to the receptor and blocks the ion channel, preventing the influx of calcium ions into the postsynaptic neuron. This inhibition of calcium influx leads to a decrease in synaptic transmission and a reduction in the strength of the synaptic connection.
Biochemical and Physiological Effects
CNQX has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit long-term potentiation (LTP), a process that is critical for learning and memory. CNQX has also been shown to reduce the excitotoxicity that can occur in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

CNQX is a potent and selective antagonist of the AMPA subtype of glutamate receptors, making it a valuable tool for investigating the function of these receptors. However, it is important to note that CNQX can also block kainate receptors at high concentrations, which can lead to off-target effects. Additionally, CNQX has a relatively short half-life, which can make it difficult to maintain a consistent level of receptor blockade over long periods of time.

Future Directions

There are several future directions for research involving CNQX. One area of interest is the development of more selective AMPA receptor antagonists that do not block kainate receptors. Another area of interest is the investigation of the role of AMPA receptors in neurodegenerative diseases, particularly in the context of synaptic plasticity and excitotoxicity. Finally, there is a need for more studies investigating the long-term effects of CNQX on synaptic function and behavior in animal models.
Conclusion
In conclusion, CNQX is a valuable tool for investigating the function of glutamate receptors in the central nervous system. Its potent and selective blockade of AMPA receptors has led to important insights into the role of these receptors in synaptic plasticity, learning, and memory. While there are limitations to its use, CNQX remains an important tool for investigating the complex mechanisms underlying synaptic transmission and plasticity.

Synthesis Methods

CNQX can be synthesized through a multi-step process involving the reaction of 4-chloro-3-nitroaniline with indole-2-carboxylic acid. The final product is obtained after purification through column chromatography. The purity of the synthesized CNQX can be confirmed through high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

CNQX is widely used in scientific research to investigate the function of glutamate receptors in the central nervous system. It is particularly useful in studying the role of AMPA receptors in synaptic plasticity, learning, and memory. CNQX has also been used to investigate the role of glutamate receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.